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Compound of Interest

Compound Name: Ethyl 5-hydroxynicotinate

Cat. No.: B186364

Application Notes and Protocols for Ethyl 5-
hydroxynicotinate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of Ethyl 5-hydroxynicotinate (CAS No: 59288-38-9). The information is intended to guide
laboratory practices to ensure personnel safety and maintain the integrity of experiments.

Chemical and Physical Properties

Ethyl 5-hydroxynicotinate is a pyridine derivative that serves as a versatile building block in
organic synthesis. Its chemical structure combines a pyridine ring with a hydroxyl group and an
ethyl ester, making it a useful intermediate in the synthesis of more complex molecules,
particularly in the development of novel pharmaceutical candidates.[1]

Table 1: Physical and Chemical Properties of Ethyl 5-hydroxynicotinate and Related
Compounds
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Ethyl nicotinate

Property Ethyl 5-hydroxynicotinate
(Analogue)

Molecular Formula CsHoNO3 CsHoNO:2
Molecular Weight 167.16 g/mol 151.16 g/mol

White to off-white to yellow Clear colorless to pale yellow
Appearance ) o

solid liquid
Melting Point Not available 8-10°C
Boiling Point Not available 223 -224°C
Flash Point Not available 93 °C

N >25.1 pg/mL in water at pH )

Solubility 50 g/L in water

7.4[2]

Safety and Hazard Information

Ethyl 5-hydroxynicotinate and its analogues are associated with several hazards. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact. It is crucial to
handle this compound with appropriate safety precautions.

Table 2: Hazard Identification and GHS Classification
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GHS Classification (for .
Hazard Precautionary Statements
related compounds)

. i P264, P270,
Acute Oral Toxicity Harmful if swallowed (H302)
P301+P312+P330
o Causes serious eye irritation P280, P305+P351+P338,
Eye Irritation
(H319) P337+P313
Skin Irritation May cause skin irritation. P280
) o May cause respiratory
Respiratory Irritation o P261, P271
irritation.
Toxic to aquatic life (H401),
Aquatic Hazard Harmful to aquatic life with pP273

long lasting effects (H412)

Table 3: Quantitative Toxicity Data (for Ethyl nicotinate as an analogue)

Test Species Route Value
LD50 Mouse Oral 1900 mg/kg[3]
LD50 Rabbit Dermal 7940 mg/kg|3]

Note: Specific LD50/LC50 data for Ethyl 5-hydroxynicotinate is not readily available. The
provided data for the analogue Ethyl nicotinate should be used for risk assessment with
caution.

Personal Protective Equipment (PPE)

Strict adherence to personal protective equipment (PPE) guidelines is mandatory when
handling Ethyl 5-hydroxynicotinate.

Table 4: Recommended Personal Protective Equipment
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Protection Type

Specific Recommendations

Eye/Face Protection

Chemical splash goggles or a face shield that
meets EN 166 standards.

Skin Protection

Chemical-resistant gloves (e.g., disposable
nitrile gloves) and a lab coat must be worn.
Ensure gloves are inspected before use and

removed before leaving the laboratory.

Respiratory Protection

Use in a well-ventilated area or a chemical fume
hood is required. If engineering controls are not
sufficient, a NIOSH/MSHA approved respirator

should be used.

Body Protection

A lab coat or apron should be worn. Long pants

and closed-toe shoes are mandatory.

Experimental Protocols

General Handling and Storage

Handling:

» Read and understand the Safety Data Sheet (SDS) before handling.

e Conduct all work in a well-ventilated laboratory, preferably within a certified chemical fume

hood.[4]

e Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe dust or vapors.

e Wash hands thoroughly after handling.

o Keep away from heat, sparks, and open flames.[3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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» Keep away from strong oxidizing agents.

Protocol for the Synthesis of Ethyl nicotinate (Analogue)

This protocol describes a microwave-assisted synthesis of ethyl nicotinate, which can be
adapted for similar esterifications.

Materials:

Isonicotinic acid

Absolute ethanol

Activated powdered carbon (catalyst)

Toluene (solvent)

Saturated aqueous solution of NazCOs

Chloroform

Procedure:

e To a 100 mL three-necked flask, add 0.8 mol of isonicotinic acid, 0.64 mol of absolute
ethanol, 2.0 g of activated powdered activated carbon, and toluene.

» Heat the reaction mixture using a microwave reactor for 10 minutes at 130 °C (200 W
power).[5]

 After the reaction, cool the mixture and neutralize it with a saturated aqueous solution of
NazCOs until the pH reaches 7.[5]

o Separate the organic layer. Extract the aqueous phase with 20 mL of chloroform and
combine the organic layers.[5]

» Recover the chloroform by atmospheric distillation.

« Distill the residue under reduced pressure to obtain the final product.[5]
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Diagrams and Workflows
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Caption: Workflow for the safe handling and storage of Ethyl 5-hydroxynicotinate.

Note on Biological Activity: As of the latest literature review, specific biological targets and
signaling pathways for Ethyl 5-hydroxynicotinate have not been well-characterized. It is
primarily utilized as a chemical intermediate in the synthesis of more complex, biologically
active molecules.[1] Therefore, a signaling pathway diagram is not applicable at this time. The
provided workflow diagram illustrates the necessary safety and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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